Cas no 27943-36-8 (3,3-Dimethylthiochroman-4-one)

• Product Name: 3,3-Dimethylthiochroman-4-one
• CAS No: 27943-36-8
• MF: C₁₁H₁₂OS
• MW: 192.277381896973
• CID: 2122757
• Update Time: 2023-08-04

3,3-Dimethylthiochroman-4-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylthiochroman-4-one
• 3,3-Dimethyl-3,4-dihydro-2H-1-benzothiopyran-4-one
• 3,3-Dimethylthiochroman-4-one

• Inchi： 1S/C11H12OS/c1-11(2)7-13-9-6-4-3-5-8(9)10(11)12/h3-6H,7H2,1-2H3
• InChI Key： XHPQROKSTPPIFJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C(C)(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Topological Polar Surface Area: 42.4